Cas no 2363-38-4 (Benzene,1-(3-chlorophenoxy)-2,4-dinitro-)

• Product Name: Benzene,1-(3-chlorophenoxy)-2,4-dinitro-
• CAS No: 2363-38-4
• MF: C₁₂H₇ClN₂O₅
• MW: 294.64738202095
• CID: 262186
• PubChem ID: 275204
• Update Time: 2025-04-19

Benzene,1-(3-chlorophenoxy)-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(3-chlorophenoxy)-2,4-dinitro-
• (3-chloro-phenyl)-(2,4-dinitro-phenyl)-ether
• (3-Chlor-phenyl)-(2,4-dinitro-phenyl)-aether
• 1-(m-chlorophenoxy)-2,4-dinitrobenzene
• 2,4-dimethyl-3-chloroquinoline
• 2,4-Dinitrophenyl-3-chlorphenylether
• 3-Chlor-2,4-dimet
• 3-Chlor-2,4-dimethyl-chinolin
• 3'-Chlor-2.4-dinitro-diphenylaether
• 3-chloro-2',4'-dinitro-diphenyl ether
• CTK1E7743
• Quinoline, 3-chloro-2,4-dimethyl-
• SureCN6767106
• NSC-121891
• 2363-38-4
• DTXSID90946448
• SCHEMBL3845633
• NSC121891
• 1-(3-chlorophenoxy)-2,4-dinitrobenzene

• Inchi： 1S/C12H7ClN2O5/c13-8-2-1-3-10(6-8)20-12-5-4-9(14(16)17)7-11(12)15(18)19/h1-7H
• InChI Key： JPSNXDSHDVJVAB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 294.00441
• Monoisotopic Mass: 294.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.505
• Boiling Point: 390.3°Cat760mmHg
• Flash Point: 189.8°C
• Refractive Index: 1.642
• PSA: 95.51
• LogP: 4.99510